Cas no 185113-23-9 (2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid)

• Product Name: 2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid
• CAS No: 185113-23-9
• MF: C₁₄H₁₁ClO₄
• MW: 278.687743425369
• CID: 2784718
• Update Time: 2023-08-07

2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid

• Inchi： 1S/C14H11ClO4/c15-10-4-1-3-9(7-10)8-19-12-6-2-5-11(16)13(12)14(17)18/h1-7,16H,8H2,(H,17,18)
• InChI Key： ODROVLGXQFBFDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC=C(C=1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8